5-(1,5-dimethyl-1H-pyrazol-4-yl)-N-1,9-dioxaspiro[5.5]undec-4-ylisoxazole-3-carboxamide

• IUPAC Name: 5-(1,5-dimethylpyrazol-4-yl)-N-(1,9-dioxaspiro[5.5]undecan-4-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H24N4O4/c1-12-14(11-19-22(12)2)16-9-15(21-26-16)17(23)20-13-3-6-25-18(10-13)4-7-24-8-5-18/h9,11,13H,3-8,10H2,1-2H3,(H,20,23)
• InChI Key: YSJDDYKTMBRPPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C2=CC(=NO2)C(=O)NC3CCOC4(C3)CCOCC4
• Molecular Formula: C18H24N4O4
• Molecular Weight: 360.4 g/mol

Description

However, there are studies on related compounds, which could offer insights into the chemical behaviors and properties one might expect from compounds with similar structures or functional groups:

• Synthesis and Structural Analysis : A study by Zeng, Wang, and Zhang (2021) discusses the synthesis and crystal structure of a 1,5-dioxaspiro[5.5] derivative coupled with a benzimidazole moiety, offering insights into the molecular and crystal structure that could be relevant for understanding similar compounds (Zeng, Wang, & Zhang, 2021).

• Chemical Reactions and Properties : The work by Earl and Townsend (1979) on the synthesis and antileukemic activities of derivatives of 4-(3,3-dimethyl-1-triazeno)imidazole-5-carboxamide and 3-(3,3-dimethyl-1-triazeno)pyrazole-4-carboxamide provides examples of chemical reactions and biological properties that can be associated with certain structural features of pyrazole and imidazole derivatives (Earl & Townsend, 1979).

• Physical and Chemical Properties Analysis : For understanding the physical and chemical properties of complex molecules, studies like the one by Prabhuswamy et al. (2016), which includes synthesis, crystal structure, and Hirshfeld surface analysis of a pyrazole-1-carboxamide derivative, can offer methodologies for analyzing such properties in related compounds (Prabhuswamy et al., 2016).

Scientific Research Applications

Antibacterial and Anticancer Properties

• Antibacterial Agents

  Novel analogs related to pyrazole derivatives have shown promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds were synthesized with specific structural motifs and tested for their antimicrobial potency, displaying significant activity at non-cytotoxic concentrations (Palkar et al., 2017).

• Anticancer Agents

  Several pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer activities. These compounds showed promising results against various cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (Rahmouni et al., 2016).

Heterocyclic Chemistry and Drug Synthesis

• Heterocyclic Compounds Synthesis

  Research into the synthesis of isoxazole and naphthyridine derivatives highlights the importance of heterocyclic compounds in drug development. These studies involve the development of efficient synthesis methods that could be applied to the creation of new drugs with potential therapeutic applications (Guleli et al., 2019).

• Mechanisms of Drug Action

  Studies on compounds with similar structures have explored their mechanisms of action, such as how they inhibit growth and induce cellular differentiation in human myeloid leukemia cells. This research provides insights into how structural modifications of compounds can influence their biological activities and therapeutic potentials (Sanghvi et al., 1990).

Advanced Materials and Chemical Properties

• Crystal Structure and Thermodynamic Properties: The synthesis and structural analysis of compounds containing the 1,5-dioxaspiro[5.5]undecane moiety, similar to the query compound, offer insights into their crystal structures and thermodynamic properties. Such studies are crucial for understanding the physical and chemical properties of new materials, which could have various applications in material science and pharmaceutical formulation (Zeng et al., 2021).